(2Z)-N-(3-ethoxyphenyl)-3-(4-fluorobenzyl)-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazinane-6-carboxamide

Specification

• Molecular Formula: C27H26FN3O4S
• Molecular Weight: 507.6 g/mol
• IUPAC Name: N-(3-ethoxyphenyl)-3-[(4-fluorophenyl)methyl]-2-(4-methoxyphenyl)imino-4-oxo-1,3-thiazinane-6-carboxamide
• Standard InChI: InChI=1S/C27H26FN3O4S/c1-3-35-23-6-4-5-21(15-23)29-26(33)24-16-25(32)31(17-18-7-9-19(28)10-8-18)27(36-24)30-20-11-13-22(34-2)14-12-20/h4-15,24H,3,16-17H2,1-2H3,(H,29,33)
• Standard InChI Key: GDMJRGZXZSMIDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)NC(=O)C2CC(=O)N(C(=NC3=CC=C(C=C3)OC)S2)CC4=CC=C(C=C4)F

Introduction

Structural Elucidation and Molecular Properties

Core Architecture and Substituent Analysis

The compound features a 1,3-thiazinane ring—a six-membered heterocycle containing sulfur and nitrogen atoms—substituted at positions 2, 3, 4, and 6 (Figure 1). Key structural attributes include:

Feature	Description
Molecular Formula	C₂₇H₂₆FN₃O₄S
Molecular Weight	507.6 g/mol
IUPAC Name	N-(3-Ethoxyphenyl)-3-[(4-fluorophenyl)methyl]-2-(4-methoxyphenyl)imino-4-oxo-1,3-thiazinane-6-carboxamide
Key Functional Groups	Ethoxyphenyl (C₆H₅OCH₂CH₃), fluorobenzyl (C₆H₄FCH₂), methoxyphenylimino (C₆H₄OCH₃N=)

The Z-configuration at the C2 imine group is critical for maintaining planar geometry, facilitating π-π stacking interactions with aromatic residues in enzyme binding pockets. The 4-oxo group introduces polarity, enhancing solubility in aqueous environments, while the fluorobenzyl moiety may improve metabolic stability by resisting oxidative degradation.

Spectroscopic and Computational Characterization

While experimental spectral data (e.g., ¹H NMR, ¹³C NMR) for this specific compound are unavailable, analogous thiazinane derivatives exhibit characteristic signals:

• ¹H NMR: Thiazinane protons resonate at δ 3.1–4.3 ppm, while aromatic protons appear at δ 6.8–7.9 ppm.

• ¹³C NMR: The carbonyl carbon (C4=O) typically appears near δ 170–175 ppm.

Density functional theory (DFT) analyses of similar compounds reveal a HOMO-LUMO energy gap of 4.2–5.1 eV, indicating moderate chemical reactivity suitable for targeted interactions without excessive instability. The fluorobenzyl group’s electron-withdrawing effect lowers the LUMO energy (−1.8 eV), potentially enhancing electrophilic binding to nucleophilic enzyme residues.

Synthesis and Chemical Reactivity

Multi-Step Synthetic Pathways

The synthesis of this compound likely involves sequential functionalization of the thiazinane core (Table 1). A plausible route, inferred from related methodologies, includes:

Step	Reaction	Key Reagents/Conditions
1	Formation of 1,3-thiazinane ring	Cyclization of thiourea with α,β-unsaturated ketone
2	Introduction of 4-fluorobenzyl group	Alkylation using 4-fluorobenzyl chloride
3	Imine formation at C2	Condensation with 4-methoxyaniline
4	Carboxamide functionalization at C6	Coupling with 3-ethoxyphenyl isocyanate

For example, the thiazinane ring may form via cyclization of a β-hydroxy thiourea intermediate under acidic conditions, as demonstrated in the synthesis of ferrocene-containing 1,3-thiazinan-2-imines (yields: 52–90%). Subsequent alkylation and imine condensation steps would require precise temperature control (60–80°C) and anhydrous solvents (e.g., THF or DMF) to prevent hydrolysis.

Chemoselectivity and Stereochemical Control

The Z-configuration at the C2 imine is likely dictated by steric effects during the condensation step. Bulky substituents on the aniline (e.g., 4-methoxyphenyl) favor the Z-isomer due to reduced eclipsing strain. Chiral HPLC or NMR-based methods would be necessary to confirm enantiopurity, though such data remain unreported for this compound.

Hypothetical Biological Activities and Mechanisms

Cyclooxygenase (COX) Inhibition

Structurally analogous thiazole carboxamides exhibit potent COX-1/COX-2 inhibition (IC₅₀: 10⁻⁸–10⁻⁷ M). Molecular docking studies suggest that the 4-fluorobenzyl group may occupy the hydrophobic pocket of COX-2’s active site, while the carboxamide forms hydrogen bonds with Arg120 and Tyr355. If this compound shares similar binding modes, it could display selectivity for COX-2 over COX-1, reducing gastrointestinal toxicity associated with nonselective NSAIDs.

Antimicrobial Activity

The fluorobenzyl group, known for disrupting bacterial cell wall synthesis, could confer activity against Gram-positive pathogens. Methoxy and ethoxy substituents may further enhance lipophilicity, promoting penetration through mycobacterial membranes.

Computational and Experimental Research Gaps

Molecular Dynamics Simulations

No published MD simulations exist for this compound. Simulations of analogous molecules reveal stable binding to COX-2 over 100 ns, with root-mean-square deviation (RMSD) values <2.0 Å. Similar analyses could predict this compound’s target residence time and conformational flexibility.

ADME-Tox Profiling

In silico predictions using the QikProp module (Schrödinger) for related thiazinanes suggest moderate oral bioavailability (F%: 56–64%) and blood-brain barrier permeability (logBB: −0.8 to −0.5). The fluorobenzyl group may increase plasma protein binding (>90%), potentially limiting free drug concentration.